Cas no 63658-52-6 (1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline)

• Product Name: 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline
• CAS No: 63658-52-6
• MF: C₄₈H₉₄N₂O₉P
• MW: 874.241736888886
• CID: 4553561
• PubChem ID: 131882499
• Update Time: 2025-08-05

1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline Chemical and Physical Properties

Names and Identifiers

• 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline
• 16:0 PC (TEMPO)
• 16:0 TEMPO PC
• 1-Piperidinyloxy, 4-[[(7R)-4-hydroxy-4-oxido-10-oxo-7-[(1-oxohexadecyl)oxy]-3,5,9-trioxa-4-phosphapentacos-1-yl]dimethylammonio]-2,2,6,6-tetramethyl-, inner salt
• 63658-52-6

• Inchi： 1S/C48H94N2O9P/c1-9-11-13-15-17-19-21-23-25-27-29-31-33-35-45(51)56-41-44(59-46(52)36-34-32-30-28-26-24-22-20-18-16-14-12-10-2)42-58-60(54,55)57-38-37-50(7,8)43-39-47(3,4)49(53)48(5,6)40-43/h43-44H,9-42H2,1-8H3/t44-/m1/s1
• InChI Key： NXILARBVRVTMRY-USYZEHPZSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C1CC(C)(C)N(C(C)(C)C1)[O] |^1:59|

Computed Properties

• Exact Mass: 873.66969458g/mol
• Monoisotopic Mass: 873.66969458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 60
• Rotatable Bond Count: 41
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: 1 mg/mL (810606C-1mg)

1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline

1,2-Dipalmitoyl-Sn-Glycero-3-Phospho(Tempo)Choline: A Comprehensive Overview

1,2-Dipalmitoyl-sn-glycero-3-phospho(tempo)choline (CAS No. 63658-52-6) is a specialized phospholipid that has garnered significant attention in the fields of biochemistry, pharmacology, and materials science. This compound is a derivative of phosphatidylcholine, a major component of biological membranes, and incorporates a unique functional group that enhances its versatility in various applications. Recent advancements in lipidomics and nanotechnology have further highlighted its potential in drug delivery systems, membrane studies, and biosensor development.

The molecular structure of 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline is characterized by a glycerol backbone with two palmitoyl chains at the sn-1 and sn-2 positions. The sn-3 position is occupied by a phosphorylated choline group with a tempo substituent, which introduces unique electronic and structural properties. This configuration not only stabilizes the molecule in lipid bilayers but also enables specific interactions with other biomolecules. Researchers have utilized this compound to study membrane fluidity, protein-lipid interactions, and the formation of lipid rafts in cellular membranes.

Recent studies have demonstrated the role of 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline in modulating cellular signaling pathways. Its ability to form ordered lipid domains has been linked to the regulation of ion channels and receptor activity. For instance, experiments using this compound have provided insights into how lipid composition influences the function of G-protein coupled receptors (GPCRs), which are critical targets for therapeutic intervention.

In the realm of nanotechnology, 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline has been employed as a building block for constructing liposomes and nanoparticles. These structures are being explored as carriers for targeted drug delivery due to their biocompatibility and ability to encapsulate hydrophilic or hydrophobic drugs. The tempo substituent further enhances the functionality of these nanoparticles by enabling surface modification and controlled drug release mechanisms.

Moreover, advancements in imaging techniques have allowed researchers to visualize the distribution and dynamics of 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline within cellular membranes. Fluorescence microscopy and cryo-electron tomography studies have revealed its role in maintaining membrane integrity under stress conditions such as oxidative stress or temperature fluctuations. These findings underscore its potential as a model system for studying membrane stability and repair mechanisms.

The synthesis of 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline involves a multi-step process that combines organic synthesis with enzymatic catalysis. Recent optimizations in this process have improved yield and purity, making it more accessible for large-scale applications. The availability of this compound has facilitated collaborative research across disciplines, leading to breakthroughs in understanding lipid metabolism and its implications in diseases such as cancer and neurodegenerative disorders.

In conclusion, 1,2-dipalmitoyl-sn-glycero-3-phospho(tempo)choline (CAS No. 63658-52-6) stands as a pivotal molecule in modern lipid research. Its unique properties continue to drive innovations in biotechnology, medicine, and materials science. As research progresses, this compound is expected to play an increasingly important role in developing novel therapeutic strategies and diagnostic tools.